Cas no 851410-96-3 (3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide)

• Product Name: 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
• CAS No: 851410-96-3
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 6030435
• PubChem ID: 5190782
• Update Time: 2025-06-09

3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
• 3,5-dimethoxy-N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide
• Benzamide, 3,5-dimethoxy-N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-
• 3,5-dimethoxy-N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
• F0614-0007
• 851410-96-3
• AKOS024587634
• SR-01000907301
• SR-01000907301-1
• 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide
• EU-0058866
• AB00669884-01

• Inchi： 1S/C22H18N2O5/c1-12-8-18(24-21(25)13-9-14(27-2)11-15(10-13)28-3)23-20-16-6-4-5-7-17(16)29-22(26)19(12)20/h4-11H,1-3H3,(H,23,24,25)
• InChI Key： UOUGIIMDMBNVLC-UHFFFAOYSA-N
• SMILES： C(NC1N=C2C3=CC=CC=C3OC(=O)C2=C(C)C=1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.346±0.06 g/cm3(Predicted)
• Boiling Point: 561.5±50.0 °C(Predicted)
• pka: 11.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines

Additional information on 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide

Introduction to 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide (CAS No. 851410-96-3) and Its Emerging Applications in Chemical Biology

The compound 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide (CAS No. 851410-96-3) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural framework, featuring a benzamide moiety linked to a chromeno[4,3-bpyridine] core, positions it as a versatile scaffold for developing novel therapeutic agents. This introduction delves into the molecular characteristics of this compound, explores its synthetic pathways, and highlights its relevance in contemporary research, particularly in the context of targeted protein modulation and disease intervention.

The structural composition of 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide is noteworthy for several reasons. The benzamide group is a well-established pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The chromeno[4,3-bpyridine] scaffold, on the other hand, introduces additional layers of complexity and functionality. This heterocyclic system not only enhances the molecular diversity of the compound but also opens up possibilities for modulating its physicochemical properties and biological activity. The presence of dimethoxy substituents at the 3rd and 5th positions of the benzamide ring further fine-tunes the electronic and steric environment of the molecule, influencing its binding affinity and selectivity.

In recent years, there has been growing interest in leveraging natural product-inspired scaffolds for drug development. The chromeno[4,3-bpyridine] core bears resemblance to certain bioactive natural products, such as flavonoids and chromenes, which have demonstrated diverse biological activities. By integrating this scaffold with functionalized benzamide units, researchers aim to create molecules that can engage multiple targets or exhibit enhanced potency and selectivity. The synthesis of 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted benzoic acid derivatives and pyridine-based precursors, followed by cyclization and functional group modifications.

One of the most compelling aspects of this compound is its potential as a modulator of protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are often implicated in diseases such as cancer, inflammation, and neurodegeneration. Small molecules that can disrupt or stabilize PPIs have emerged as a promising class of therapeutic agents. The unique structural features of 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide make it an attractive candidate for interfering with key PPIs involved in disease pathogenesis. Preliminary computational studies suggest that the compound can bind to specific pockets on target proteins through hydrogen bonding networks and hydrophobic interactions facilitated by its benzamide and chromeno[4,3-bpyridine] moieties.

Furthermore, the compound's ability to cross cell membranes makes it a viable candidate for oral administration—a critical factor for drug bioavailability. The balance between lipophilicity and polarizability imparted by its structural features ensures efficient penetration into cellular compartments while maintaining solubility in biological fluids. This property is particularly important for developing drugs that need to reach intracellular targets or exert their effects systemically. In vitro assays have been conducted to evaluate the cytotoxicity profile of 3,5-dimethoxy-N-{4-methyl-5-oxo-5H-chromeno[4,3-bpyridin-2-yl}benzamide, revealing promising results in selectivity against tumor cell lines over normal cells. These findings warrant further investigation into its potential as an anticancer agent.

The chromeno[4,3-bpyridine] core also lends itself to photochemical applications due to its ability to absorb light at specific wavelengths. This property has been exploited in designing phototherapeutic agents that can respond to external stimuli such as light or magnetic fields. By incorporating photoactive moieties into the molecular framework of 3,5-dimethoxy-N-{4-methyl-5-oxyo 851 851 851 851 851 851 H-chromo [43 bpyridin -2 -yl }benz amide, researchers aim to develop novel modalities for treating diseases such as cancer through targeted photodynamic therapy or photothermal conversion. Such applications would leverage the compound's ability to generate reactive oxygen species or localized heat upon irradiation with light.

Recent advances in biocatalysis have also opened up new avenues for synthesizing complex molecules like 3 , 5 - dimethoxy - N - { 4 - methyl - 5 - oxo - 5 H - chromeno [43 bpy ridin -2 - yl }ben z amide . Enzyme-mediated reactions offer high selectivity under mild conditions , reducing the need for harsh chemicals or energy-intensive processes . Researchers have explored using transaminases , oxidoreductases , and other biocatalysts to construct key functional groups within the molecule . These green chemistry approaches not only improve sustainability but also enhance scalability , making it feasible to produce larger quantities of the compound for preclinical studies .

The growing body of evidence supporting the therapeutic potential of 3 , 5 - dimethoxy - N - { 4 - methyl - 5 - oxo - 5 H - chromeno [43 bpy ridin -2 yl }ben z amide has spurred interest from pharmaceutical companies looking to license or develop derivatives based on this scaffold . Several academic groups have published patents detailing novel synthetic routes or applications , indicating a rapidly evolving research landscape . As more data becomes available on its biological activity , pharmacokinetics , and safety profile , expectations are high that this compound will move closer toward clinical development .

In conclusion , 3 , 5 dimethoxy N { 43 methyl oxo H chromeno [43 bpy ridin yl }ben z amide ( CAS No . ) represents a promising lead structure with broad applicability across multiple therapeutic areas . Its unique structural features offer advantages in modulating protein targets while maintaining favorable pharmacokinetic properties . With ongoing research efforts focused on optimizing synthesis , exploring novel applications ,